Cas no 2228372-47-0 (4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine)

4-(1,4-Dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a pyrazole-thiazole hybrid structure. This scaffold is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of both pyrazole and thiazole moieties enhances its utility in developing kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds. Its well-defined molecular architecture allows for selective functionalization, enabling tailored modifications for structure-activity relationship studies. The compound exhibits good stability under standard conditions, facilitating handling in synthetic applications. Its unique structural features make it a valuable building block for exploring novel chemical space in drug discovery and material science.

4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine structure

2228372-47-0 structure

Product Name:4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine

CAS No:2228372-47-0

MF:C₈H₁₀N₄S

MW:194.256799221039

CID:5825666

PubChem ID:165717879

Update Time:2025-06-30

4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine
- EN300-1777553
- 2228372-47-0
- Inchi： 1S/C8H10N4S/c1-5-3-10-12(2)7(5)6-4-13-8(9)11-6/h3-4H,1-2H3,(H2,9,11)
- InChI Key： RLOGVNGONBLDEU-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1=C(C)C=NN1C

Computed Properties

Exact Mass: 194.06261751g/mol
Monoisotopic Mass: 194.06261751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 85Å²

4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1777553-0.05g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	0.05g	$1368.0	2023-09-20
Enamine	EN300-1777553-0.1g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	0.1g	$1433.0	2023-09-20
Enamine	EN300-1777553-0.25g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	0.25g	$1498.0	2023-09-20
Enamine	EN300-1777553-0.5g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	0.5g	$1563.0	2023-09-20
Enamine	EN300-1777553-1.0g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	1g	$1629.0	2023-06-02
Enamine	EN300-1777553-2.5g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	2.5g	$3191.0	2023-09-20
Enamine	EN300-1777553-5.0g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	5g	$4722.0	2023-06-02
Enamine	EN300-1777553-10.0g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	10g	$7004.0	2023-06-02
Enamine	EN300-1777553-1g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	1g	$1629.0	2023-09-20
Enamine	EN300-1777553-5g	4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine	2228372-47-0	5g	$4722.0	2023-09-20

4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine

4-(1,4-Dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine (CAS No. 2228372-47-0): A Comprehensive Overview

The compound 4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine (CAS No. 2228372-47-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of thiazole derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this compound features a thiazole ring fused with a pyrazole moiety, creating a unique molecular architecture that contributes to its distinctive chemical behavior.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This method leverages the inherent reactivity of the thiazole ring and the pyrazole substituent, facilitating the formation of the desired product under mild conditions.

The biological activity of 4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine has been extensively studied in recent years. Research indicates that this compound exhibits potent antifungal activity, making it a promising candidate for the development of new agrochemicals. Additionally, studies have demonstrated its potential as an anticancer agent, particularly in targeting specific pathways involved in tumor growth and metastasis.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be an effective drug candidate for treating systemic infections or diseases where rapid drug delivery is critical. Furthermore, ongoing research is exploring its potential as a neuroprotective agent, with early results indicating promising neuroprotective effects in animal models of neurodegenerative diseases.

The structural versatility of 4-(1,4-dimethyl-1H-pyrazol-5-yl)-1,3-thiazol-2-amine also lends itself to various chemical modifications. By altering substituents on the pyrazole ring, researchers can fine-tune the compound's properties to suit specific therapeutic applications. For instance, introducing electron-withdrawing groups has been shown to enhance its antioxidant activity, while electron-donating groups can improve its solubility in aqueous media.

From an environmental standpoint, the synthesis and application of this compound have been designed with sustainability in mind. Modern green chemistry practices are increasingly being adopted to minimize waste and reduce energy consumption during production. This shift towards eco-friendly manufacturing processes aligns with global efforts to promote sustainable development within the chemical industry.

In conclusion, 4-(1,4-dimethyl-1H-pyrazol-5-yli)-1,3-thiazolium amine (CAS No. 2228372-47-) represents a cutting-edge molecule with immense potential across multiple domains. Its unique chemical structure and diverse biological activities make it a valuable asset for researchers and industries alike. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing modern medicine and agriculture.